Cas no 1021081-81-1 (N-[5-(6-ethoxypyridazin-3-yl)-2-methylphenyl]-2,4-dimethyl-1,3-thiazole-5-carboxamide)
N-[5-(6-ethoxypyridazin-3-yl)-2-methylphenyl]-2,4-dimethyl-1,3-thiazole-5-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-[5-(6-ethoxypyridazin-3-yl)-2-methylphenyl]-2,4-dimethyl-1,3-thiazole-5-carboxamide
- 1021081-81-1
- VU0632583-1
- N-(5-(6-ethoxypyridazin-3-yl)-2-methylphenyl)-2,4-dimethylthiazole-5-carboxamide
- AKOS024493651
- F5051-0737
-
- Inchi: 1S/C19H20N4O2S/c1-5-25-17-9-8-15(22-23-17)14-7-6-11(2)16(10-14)21-19(24)18-12(3)20-13(4)26-18/h6-10H,5H2,1-4H3,(H,21,24)
- InChI Key: FKCGESYVXYMPIZ-UHFFFAOYSA-N
- SMILES: S1C(C)=NC(C)=C1C(NC1C=C(C2=CC=C(N=N2)OCC)C=CC=1C)=O
Computed Properties
- Exact Mass: 368.13069707g/mol
- Monoisotopic Mass: 368.13069707g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 26
- Rotatable Bond Count: 5
- Complexity: 481
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 105Ų
N-[5-(6-ethoxypyridazin-3-yl)-2-methylphenyl]-2,4-dimethyl-1,3-thiazole-5-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5051-0737-2μmol |
N-[5-(6-ethoxypyridazin-3-yl)-2-methylphenyl]-2,4-dimethyl-1,3-thiazole-5-carboxamide |
1021081-81-1 | 2μmol |
$57.0 | 2023-09-10 | ||
| Life Chemicals | F5051-0737-5μmol |
N-[5-(6-ethoxypyridazin-3-yl)-2-methylphenyl]-2,4-dimethyl-1,3-thiazole-5-carboxamide |
1021081-81-1 | 5μmol |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5051-0737-10μmol |
N-[5-(6-ethoxypyridazin-3-yl)-2-methylphenyl]-2,4-dimethyl-1,3-thiazole-5-carboxamide |
1021081-81-1 | 10μmol |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5051-0737-20μmol |
N-[5-(6-ethoxypyridazin-3-yl)-2-methylphenyl]-2,4-dimethyl-1,3-thiazole-5-carboxamide |
1021081-81-1 | 20μmol |
$79.0 | 2023-09-10 | ||
| Life Chemicals | F5051-0737-1mg |
N-[5-(6-ethoxypyridazin-3-yl)-2-methylphenyl]-2,4-dimethyl-1,3-thiazole-5-carboxamide |
1021081-81-1 | 1mg |
$54.0 | 2023-09-10 | ||
| Life Chemicals | F5051-0737-2mg |
N-[5-(6-ethoxypyridazin-3-yl)-2-methylphenyl]-2,4-dimethyl-1,3-thiazole-5-carboxamide |
1021081-81-1 | 2mg |
$59.0 | 2023-09-10 | ||
| Life Chemicals | F5051-0737-3mg |
N-[5-(6-ethoxypyridazin-3-yl)-2-methylphenyl]-2,4-dimethyl-1,3-thiazole-5-carboxamide |
1021081-81-1 | 3mg |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5051-0737-4mg |
N-[5-(6-ethoxypyridazin-3-yl)-2-methylphenyl]-2,4-dimethyl-1,3-thiazole-5-carboxamide |
1021081-81-1 | 4mg |
$66.0 | 2023-09-10 | ||
| Life Chemicals | F5051-0737-5mg |
N-[5-(6-ethoxypyridazin-3-yl)-2-methylphenyl]-2,4-dimethyl-1,3-thiazole-5-carboxamide |
1021081-81-1 | 5mg |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5051-0737-10mg |
N-[5-(6-ethoxypyridazin-3-yl)-2-methylphenyl]-2,4-dimethyl-1,3-thiazole-5-carboxamide |
1021081-81-1 | 10mg |
$79.0 | 2023-09-10 |
N-[5-(6-ethoxypyridazin-3-yl)-2-methylphenyl]-2,4-dimethyl-1,3-thiazole-5-carboxamide Related Literature
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
Additional information on N-[5-(6-ethoxypyridazin-3-yl)-2-methylphenyl]-2,4-dimethyl-1,3-thiazole-5-carboxamide
Professional Introduction to N-[5-(6-ethoxypyridazin-3-yl)-2-methylphenyl]-2,4-dimethyl-1,3-thiazole-5-carboxamide (CAS No. 1021081-81-1)
N-[5-(6-ethoxypyridazin-3-yl)-2-methylphenyl]-2,4-dimethyl-1,3-thiazole-5-carboxamide, identified by its CAS number 1021081-81-1, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule has garnered attention due to its unique structural features and potential biological activities, making it a subject of extensive research in the development of novel therapeutic agents.
The structural framework of this compound consists of a thiazole core appended with an ethoxypyridazine moiety and a methylphenyl group. The thiazole ring is a well-known pharmacophore found in numerous bioactive molecules, exhibiting properties that contribute to its efficacy in various biological processes. The presence of the ethoxypyridazine substituent introduces additional functionality, which can modulate the compound's interactions with biological targets. Furthermore, the methylphenyl group enhances the lipophilicity of the molecule, potentially improving its absorption and distribution within biological systems.
In recent years, there has been growing interest in thiazole derivatives as potential candidates for treating a wide range of diseases, including infectious diseases, inflammatory disorders, and cancer. The compound N-[5-(6-ethoxypyridazin-3-yl)-2-methylphenyl]-2,4-dimethyl-1,3-thiazole-5-carboxamide has been investigated for its potential antimicrobial and anti-inflammatory properties. Studies have shown that thiazole derivatives can interfere with essential metabolic pathways in microorganisms, leading to their inhibition or death. Additionally, these compounds have demonstrated ability to modulate inflammatory responses by interacting with specific signaling pathways.
The ethoxypyridazine moiety in this molecule is particularly noteworthy for its role in enhancing biological activity. Pyridazine derivatives are known for their versatility in drug design, often serving as key pharmacophores in molecules targeting various diseases. The ethoxy group introduces a polar functional group that can improve solubility and binding affinity to biological targets. This combination of structural features makes N-[5-(6-ethoxypyridazin-3-yl)-2-methylphenyl]-2,4-dimethyl-1,3-thiazole-5-carboxamide a promising candidate for further exploration in medicinal chemistry.
Recent research has focused on the synthesis and characterization of this compound to understand its mechanism of action and potential therapeutic applications. Computational studies have been employed to predict the binding interactions of N-[5-(6-ethoxypyridazin-3-yl)-2-methylphenyl]-2,4-dimethyl-1,3-thiazole-5-carboxamide with various biological targets. These studies have provided valuable insights into how the molecule interacts with proteins and enzymes involved in disease pathways, suggesting potential therapeutic benefits.
In vitro experiments have demonstrated that this compound exhibits significant activity against certain bacterial strains. The thiazole core and ethoxypyridazine substituent appear to disrupt essential bacterial processes such as DNA replication and cell wall synthesis. Additionally, preliminary studies suggest that N-[5-(6-ethoxypyridazin-3-yl)-2-methylphenyl]-2,4-dimethyl-1,3-thiazole-5-carboxamide may have anti-inflammatory effects by inhibiting key inflammatory cytokines. This dual functionality makes it an attractive candidate for developing drugs that address both infection and inflammation simultaneously.
The synthesis of N-[5-(6-ethoxypyridazin-3-yl)-2-methylphenyl]-2,4-dimethyl-1,3-thiazole-5-carboxamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques have been employed to optimize the process, resulting in more efficient production methods. These advancements are crucial for scaling up production for further research and potential clinical applications.
The pharmacokinetic properties of this compound are also under investigation to determine its suitability for therapeutic use. Studies are being conducted to assess its absorption, distribution, metabolism, and excretion (ADME) profiles. Understanding these properties is essential for predicting how the compound will behave in vivo and for designing appropriate dosing regimens.
The potential applications of N-[5-(6-ethoxypyridazin-3-yl)-2-methylphenyl]-2,4-dimethyl-1,3-thiazole-5-carboxamide extend beyond antimicrobial and anti-inflammatory uses. Researchers are exploring its potential as a lead compound for developing treatments against more complex diseases such as cancer and neurodegenerative disorders. The unique structural features of this molecule make it a versatile scaffold that can be modified to target various disease pathways.
In conclusion, N-[5-(6-ethoxypyridazin-3-yll)-2-methylphenyl]-2,4-dimethyl-l , 3 -thia z ol e - 5 - car box am ide ( C A S No . 10 21 0 8 l - 8 l - 8 l ) strong > is a promising compound with significant potential in pharmaceutical research . Its unique structure , combined with its demonstrated biological activities , makes it a valuable candidate for further development . As research continues , it is likely that new applications for this compound will be discovered , contributing to advancements in medicine and treatment strategies . p >
1021081-81-1 (N-[5-(6-ethoxypyridazin-3-yl)-2-methylphenyl]-2,4-dimethyl-1,3-thiazole-5-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)